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Compound of Interest

Compound Name: 2-Methoxy-3,4-dimethylphenol

Cat. No.: B096008 Get Quote

An In-depth Technical Guide to 2-Methoxy-3,4-dimethylphenol

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This guide provides the core molecular

information for 2-Methoxy-3,4-dimethylphenol.

Molecular and Physical Data
The chemical structure of 2-Methoxy-3,4-dimethylphenol defines its molecular formula and

weight. Comprised of a phenol backbone with methoxy and dimethyl substitutions, its

properties are derived from the elemental composition.

Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

IUPAC Name 2-Methoxy-3,4-dimethylphenol

While direct experimental data for 2-Methoxy-3,4-dimethylphenol is not readily available in

the provided search results, its molecular formula and weight are identical to its isomer, 4-

Methoxy-2,3-dimethylphenol.[1] The properties of isomers are typically closely related.
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Logical Structure of Compound Information
The relationship between the compound's name and its fundamental chemical data can be

visualized as a direct logical flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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